Incorporation of chlorinated analogues of aliphatic amino acids during cell-free protein synthesis†‡
Chemical Communications Pub Date: 2010-11-22 DOI: 10.1039/C0CC02879G
Abstract
3-Chloro-Abu and 4-chloro-Nva are biosynthetically incorporated into E. coli peptidyl-Pro cis-trans isomerase B, as substitutes for Val and Leu, respectively. The extent of incorporation is up to ∼90%, and substituted
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